Cas no 2294017-18-6 (tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2294017-18-6
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 5107330
• Update Time: 2026-03-03

tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4,4-difluoro-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-5-4-11(12,13)6-8(14)7-15/h8,15H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： QOLQNUIJGNAUJS-MRVPVSSYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)C[C@@H]1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate

Introduction to Tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2294017-18-6)

Tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate, identified by its CAS number 2294017-18-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its role in the synthesis of various bioactive molecules. The presence of both tert-butyl and difluoro substituents in its structure imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate consists of a piperidine ring substituted with a hydroxymethyl group at the 2-position, a carboxylate group at the 1-position, and two fluorine atoms at the 4-position. The tert-butyl group provides steric hindrance, which can be crucial in designing molecules with specific binding affinities and metabolic stability. The difluoro substitution enhances the lipophilicity and electronic properties of the molecule, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in the development of fluorinated piperidine derivatives due to their potential applications in drug discovery. Fluorine atoms are known to influence the pharmacokinetic properties of molecules, including their solubility, metabolic stability, and binding affinity to biological targets. The compound tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate has been explored in several research studies as a building block for more complex pharmacophores.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate into the design of kinase inhibitors, researchers aim to develop molecules that can selectively target these enzymes and modulate their activity. The unique structural features of this compound make it a promising candidate for generating high-affinity kinase inhibitors with improved pharmacological profiles.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cell machinery for their replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. The structural motifs present in tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate have been exploited to design molecules that can interfere with viral replication processes. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, highlighting its potential as an antiviral lead.

The stereochemistry of tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate is also an important consideration in its application as a pharmaceutical intermediate. The (R) configuration at the 2-position of the piperidine ring contributes to the overall shape and electronic distribution of the molecule, which can influence its interaction with biological targets. Researchers have leveraged this stereochemical feature to optimize the binding affinity and selectivity of derived compounds.

In conclusion, tert-butyl (2R)-4,4-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2294017-18-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of tert-butyl, difluoro, and hydroxymethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on fluorinated piperidine derivatives underscores the importance of this compound in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.